2-O-Carboxymethylglucose

• CAS No.: 64697-84-3
• Molecular Formula: C8H14O8
• Molecular Weight: 238.19 g/mol
• IUPAC Name: 2-[(2R,3R,4S,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]oxyacetic acid
• InChI: InChI=1S/C8H14O8/c9-1-3-5(12)6(13)7(8(14)16-3)15-2-4(10)11/h3,5-9,12-14H,1-2H2,(H,10,11)/t3-,5-,6+,7-,8-/m1/s1
• InChI Key: MYIWZXZYUNJJJE-RHROMQPHSA-N
• SMILES: C(C1C(C(C(C(O1)O)OCC(=O)O)O)O)O
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O)OCC(=O)O)O)O)O
• Synonyms: 2-O-carboxymethyl-D-glucose; 2-O-carboxymethylglucose

Description

2-O-Carboxymethylglucose is a chemically modified glucose derivative where a carboxymethyl (-CH₂COOH) group is introduced at the 2-O position of the glucopyranose ring. This modification enhances its reactivity and utility in synthesizing glycoconjugates, such as pseudo-disaccharides, gluco-amino acids, and neoglucolipids, which are pivotal in drug discovery and biomaterial engineering .

The compound is synthesized from isomaltulose, a readily available disaccharide derived from sucrose. The process involves carboxymethylation followed by acetylation to form intermediates like Carboxymethyl Tri-O-acetyl-α-D-glucopyranoside 2-O-Lactone (CMGL), which can be further functionalized via nucleophilic reactions under mild conditions . Its carboxylic acid group enables versatile conjugation with amines, alcohols, and other nucleophiles, making it a valuable synthon in carbohydrate chemistry .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural and functional differences between 2-O-Carboxymethylglucose and its analogs:

Compound	Molecular Formula	Molar Mass (g/mol)	Key Functional Group	Synthesis Precursor	Key Applications
2-O-Carboxymethylglucose	C₈H₁₄O₈*	238.19	Carboxymethyl (-CH₂COOH)	Isomaltulose	Glycoconjugates, drug delivery systems
2-O-Hydroxyethyl-D-glucose	C₈H₁₆O₇	224.21	Hydroxyethyl (-CH₂CH₂OH)	Glucose derivatives	Diabetes research, metabolic studies
Calcium Gluconate	C₁₂H₂₂CaO₁₄·H₂O	430.4	Gluconate (carboxylate salt)	Gluconic acid	Calcium supplementation, electrolyte balance

*Note: The molecular formula and molar mass of 2-O-Carboxymethylglucose are inferred from its structural relationship to CMGL and related derivatives described in .

Key Observations:

Functional Group Reactivity: The carboxymethyl group in 2-O-Carboxymethylglucose provides a carboxylic acid moiety, enabling pH-dependent solubility and covalent conjugation (e.g., amide bond formation). Calcium gluconate, while structurally distinct as a salt, shares the carboxylate functionality but lacks the stereochemical versatility of 2-O-substituted glucose derivatives .

Biomedical Applications :

• 2-O-Carboxymethylglucose derivatives are primarily used to synthesize neoglucolipids and glycoconjugates for targeted drug delivery .
• 2-O-Hydroxyethyl-D-glucose serves as a glucose analog to study metabolic pathways and glycogen storage disorders due to its structural mimicry of natural glucose .